Cas no 1187-13-9 (2-Butenoic acid,2-ethyl-, (2E)-)

• Product Name: 2-Butenoic acid,2-ethyl-, (2E)-
• CAS No: 1187-13-9
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 198051
• PubChem ID: 5462799
• Update Time: 2025-04-19

2-Butenoic acid,2-ethyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-ethyl-, (2E)-
• (E)-2-ethylbut-2-enoic acid
• 2-Ethylcrotonic acid
• (E)-2-ethyl-2-butenoic acid
• 2-Aethyl-trans-crotonsaeure
• 2-Butenoic acid, 2-ethyl-, (E)-
• 2-Ethyl-2-butenoic acid
• 2-ethyl-trans-crotonic acid
• AC1NUWQ8
• EINECS 224-568-6
• ethyl(methyl)acrylate
• W-109971
• DTXSID401309241
• (2Z)-2-ethylbut-2-enoic acid
• SCHEMBL531623
• 2-ethylbut-2-enoic acid
• 34452-15-8
• starbld0032574
• 1187-13-9
• BS-12448
• (2E)-2-Ethyl-2-butenoic acid
• trans-2-ethyl-but-2-enoic acid
• AKOS006294471

• Inchi： 1S/C6H10O2/c1-3-5(4-2)6(7)8/h3H,4H2,1-2H3,(H,7,8)/b5-3+
• InChI Key： KFSQJVOLYQRELE-HWKANZROSA-N
• SMILES： OC(/C(=C/C)/CC)=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.9578
• Melting Point: 45.5°C
• Boiling Point: 209.05°C
• Refractive Index: 1.4475
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids